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Compound of Interest

Compound Name: JNJ-42226314

Cat. No.: B3013566 Get Quote

Essential Safety and Handling Guide for JNJ-
42226314
Disclaimer: A specific Safety Data Sheet (SDS) for JNJ-42226314 is not publicly available. The

following guidance is based on general best practices for handling potent chemical compounds

in a laboratory setting. All personnel must be thoroughly trained in chemical safety, and a site-

specific risk assessment should be conducted by qualified individuals before commencing any

work with this compound.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling JNJ-42226314. It includes operational procedures,

personal protective equipment (PPE) recommendations, and disposal plans to ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive assessment of the work area and procedures is required to determine the

appropriate PPE.[1][2] The following are minimum recommendations for handling JNJ-
42226314, particularly in its powdered form.

Engineering Controls:
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Primary Containment: All work with JNJ-42226314 powder (e.g., weighing, aliquoting, and

preparing stock solutions) should be conducted in a certified chemical fume hood, a

ventilated balance enclosure, or a glove box to minimize inhalation exposure.[3][4][5]

Ventilation: The laboratory should be well-ventilated to ensure any potential fugitive

emissions are safely diluted and removed.

Personal Protective Equipment:

Eye and Face Protection: Chemical splash goggles are required.[6][7][8] A face shield must

be worn over goggles when there is a significant risk of splashes, such as when handling

bulk quantities of solutions.[1][6]

Hand Protection: Chemical-resistant gloves, such as nitrile, are mandatory.[2][6] Consider

double-gloving when handling the neat compound or concentrated solutions. Gloves must be

inspected before use and changed immediately if contaminated or torn.[9]

Body Protection: A lab coat is required for all procedures.[2][6] For tasks with a higher

potential for contamination, such as handling large quantities or cleaning spills, additional

protection like disposable gowns or aprons should be used.

Footwear: Fully enclosed shoes must be worn at all times in the laboratory.[6][9]

Operational and Disposal Plans
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials.

Based on supplier information, JNJ-42226314 is typically stored at -20°C or -80°C for long-

term stability.

Handling Procedures:
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Preparation: Before handling the compound, ensure all necessary PPE is donned correctly

and that the work area within the fume hood is clean and uncluttered.

Weighing: To prevent inhalation of the powder, weigh JNJ-42226314 in a ventilated balance

enclosure or on a draft shield within a chemical fume hood.

Solution Preparation: Prepare solutions within a chemical fume hood. Add the solvent to the

powdered compound slowly to avoid splashing.

General Hygiene: Do not eat, drink, or apply cosmetics in the laboratory.[8][9] Wash hands

thoroughly with soap and water after handling the compound and before leaving the

laboratory.[9]

Decontamination: Decontaminate all work surfaces and equipment after each use.

Disposal Plan: All waste generated from handling JNJ-42226314 must be treated as hazardous

chemical waste and disposed of in accordance with institutional and local regulations.[10][11]

Solid Waste: All disposables contaminated with JNJ-42226314 (e.g., gloves, weighing

papers, pipette tips, vials) must be collected in a clearly labeled, sealed container for

hazardous solid waste.

Liquid Waste: Collect all solutions containing JNJ-42226314 and any solvent used for rinsing

glassware in a designated, labeled, and sealed container for hazardous liquid waste. Do not

pour chemical waste down the drain.[10]

Empty Containers: The original compound container, even if empty, should be disposed of as

hazardous solid waste. Alternatively, it can be triple-rinsed with an appropriate solvent; the

rinseate must be collected as hazardous liquid waste before the container is discarded.[10]

Quantitative Data Summary
The following table summarizes key quantitative information for JNJ-42226314.
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Property Value

Molecular Weight 489.16 g/mol

CAS Number 1252765-13-1

Storage Conditions
Powder: -20°C for 3 years. In solvent: -80°C for

1 year.

Solubility DMSO: 98 mg/mL (200.17 mM)

Recommended In Vitro Assay Concentration Up to 10 µM

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling JNJ-42226314, from

preparation to disposal.
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Safe Handling Workflow for JNJ-42226314

Preparation

Handling (in Fume Hood)
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Prepare Stock Solution

Perform Experiment

Decontaminate Work Surfaces & Equipment
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- Solid Waste (Contaminated PPE, etc.)

- Liquid Waste (Unused Solutions)
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Wash Hands Thoroughly
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Caption: Workflow for handling JNJ-42226314.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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